4-(5-Carboxy-2-fluorophenyl)-2-nitrobenzoic acid, 95%

• IUPAC Name: 4-(5-carboxy-2-fluorophenyl)-2-nitrobenzoic acid
• InChI: InChI=1S/C14H8FNO6/c15-11-4-2-8(13(17)18)5-10(11)7-1-3-9(14(19)20)12(6-7)16(21)22/h1-6H,(H,17,18)(H,19,20)
• InChI Key: NRGHZDXRQYADKQ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1C2=C(C=CC(=C2)C(=O)O)F)[N+](=O)[O-])C(=O)O
• Molecular Formula: C14H8FNO6
• DSSTOX Substance ID: DTXSID30690973
• Molecular Weight: 305.21 g/mol
• CAS No.: 1261904-61-3

Description

4-(5-Carboxy-2-fluorophenyl)-2-nitrobenzoic acid (95%) is an organic compound that has a wide range of applications in the scientific research field. It is a versatile compound that can be used for a variety of purposes, such as in the synthesis of other compounds, as a reagent for biochemical and physiological experiments, and as a probe for studying the mechanism of action of compounds.

Mechanism of Action

The mechanism of action of 4-(5-Carboxy-2-fluorophenyl)-2-nitrobenzoic acid (95%) is not well understood. However, it is believed to act as a competitive inhibitor of certain enzymes, such as those involved in the metabolism of drugs and other compounds. It may also act as an agonist or antagonist of certain receptors, such as those involved in the regulation of cell growth and differentiation.
Biochemical and Physiological Effects
The biochemical and physiological effects of 4-(5-Carboxy-2-fluorophenyl)-2-nitrobenzoic acid (95%) are not well understood. However, it has been shown to have some beneficial effects, such as the inhibition of certain enzymes involved in the metabolism of drugs and other compounds. It has also been shown to have some adverse effects, such as the inhibition of certain receptors involved in the regulation of cell growth and differentiation.

Advantages and Limitations for Lab Experiments

The use of 4-(5-Carboxy-2-fluorophenyl)-2-nitrobenzoic acid (95%) in laboratory experiments has several advantages. It is relatively easy to synthesize, is inexpensive, and can be used as a reagent for a variety of biochemical and physiological experiments. However, it is important to note that the compound has some limitations, such as its potential to inhibit certain enzymes and receptors.

Future Directions

The use of 4-(5-Carboxy-2-fluorophenyl)-2-nitrobenzoic acid (95%) in scientific research is still in its early stages, and there are many potential future directions for its use. For example, further research could be conducted to better understand its mechanism of action and its biochemical and physiological effects. Additionally, further research could be conducted to explore its potential applications in the synthesis of other compounds, such as pharmaceuticals and agrochemicals. Finally, further research could be conducted to explore its potential use in the development of new therapeutic agents.

Synthesis Methods

4-(5-Carboxy-2-fluorophenyl)-2-nitrobenzoic acid (95%) can be synthesized in a laboratory setting using the following method. First, the starting materials, 4-fluorobenzoic acid and 5-nitrobenzoic acid, are mixed in a 1:1 molar ratio in a reaction flask. The mixture is then heated to a temperature of 100-120°C and stirred for 1-2 hours. After cooling, the reaction mixture is filtered and the solid product is washed with water to remove any impurities. The product is then dried and recrystallized to obtain a pure product.

Scientific Research Applications

4-(5-Carboxy-2-fluorophenyl)-2-nitrobenzoic acid (95%) is widely used in the scientific research field for a variety of purposes. It is used as a reagent for the synthesis of other compounds, such as pharmaceuticals and agrochemicals. It is also used as a probe for studying the mechanism of action of compounds, as well as for biochemical and physiological experiments.